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Introduction

L-645164 is a potent, structurally distinct, synthetic monofluorinated-biphenyl inhibitor of 3-
hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in the
cholesterol biosynthesis pathway.[1] As a member of the statin class of drugs, L-645164 serves
as a valuable tool for researchers studying the cellular and systemic effects of HMG-CoA
reductase inhibition. These effects extend beyond cholesterol reduction and include a range of
pleiotropic effects relevant to cardiovascular disease, central nervous system disorders, and
oncology.[1][2]

These application notes provide detailed protocols for utilizing L-645164 in key in vitro assays
to investigate its impact on cholesterol metabolism and cellular signaling. The provided
methodologies are designed to be adaptable to specific research needs and cell systems.

Quantitative Data

While specific in vitro inhibitory concentrations (IC50) for L-645164 are not readily available in
the public domain, in vivo studies provide valuable data on its biological activity. The following
table summarizes the dosage and resulting plasma concentrations from a 14-week toxicology
study in beagle dogs.[1] This information can be used as a starting point for designing in vivo

experiments and for estimating a relevant concentration range for in vitro studies.
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Parameter Value Species Duration Source
2,10, or 50

Oral Dosage Beagle Dog 14 weeks [1]
mg/kg/day

Peak Plasma -
> 5 pg/mL Beagle Dog Not Specified [1]

Concentration

(at 50 mg/kg/day

dosage)

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and experimental application of L-645164, the

following diagrams are provided.
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Cholesterol biosynthesis pathway and L-645164 inhibition.
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In Vitro Efficacy Assessment of L-645164
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Studying Statin-Induced Effects]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673803#|-645164-for-studying-statin-induced-
effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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